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Compound of Interest

Compound Name: 2-Iodooxazole

Cat. No.: B2367723 Get Quote

Executive Summary
2-Iodooxazole (CAS No. 877614-97-6) is a pivotal heterocyclic building block in contemporary

drug discovery and organic synthesis. Its utility is primarily derived from the strategically

positioned iodine atom on the oxazole scaffold, which serves as a versatile handle for a

multitude of palladium-catalyzed cross-coupling reactions, including Suzuki, Stille, and

Sonogashira couplings.[1][2] This reactivity, however, is counterbalanced by a susceptibility to

degradation if not stored and handled with meticulous care. This guide provides an in-depth

analysis of the chemical stability of 2-iodooxazole, elucidates its potential degradation

pathways, and establishes rigorous, field-proven protocols for its storage and handling to

ensure its integrity for research and development applications.

Chemical & Physical Properties
A foundational understanding of 2-iodooxazole's properties is essential for its proper

management in a laboratory setting.
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Property Value Source(s)

CAS Number 877614-97-6 [3][4]

Molecular Formula C₃H₂INO [4]

Molecular Weight 194.96 g/mol [2][3]

Physical Form Solid [3]

Boiling Point 198.1 ± 23.0 °C (Predicted) [2][4]

Density 2.227 ± 0.06 g/cm³ (Predicted) [4]

Purity (Typical) 95-98% [3]

Core Stability Profile & Influencing Factors
The stability of 2-iodooxazole is contingent on several environmental factors. The carbon-

iodine (C-I) bond on the electron-deficient oxazole ring is the primary site of reactivity and

potential degradation. The following factors are critical to control:

Temperature: Elevated temperatures can provide the activation energy required for

decomposition. The C-I bond, while useful in synthesis, is weaker than corresponding C-Br

or C-Cl bonds, making the molecule susceptible to thermal degradation. Multiple suppliers

mandate storage at freezer temperatures (-20°C) or under refrigeration (2-8°C) to minimize

kinetic degradation rates.[3][4]

Light: The recommendation to "Keep in dark place" is ubiquitous among suppliers.[3][4][5]

This strongly suggests photosensitivity. Iodo-aromatic compounds are known to absorb UV-

Vis light, which can induce homolytic cleavage of the C-I bond, initiating radical-based

degradation pathways.

Atmosphere: Storage under an "inert atmosphere" (e.g., Argon, Nitrogen) is a standard

requirement.[3][4][5] This precaution is twofold: it prevents potential oxidation of the electron-

rich oxazole ring and mitigates hydrolysis by excluding atmospheric moisture. Some

heterocyclic compounds can undergo complex degradation in the presence of oxygen,

analogous to the observed base-mediated autoxidation of imidazole moieties in other active

pharmaceutical ingredients.[6]
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Moisture: The need for dry storage conditions is explicitly and implicitly stated.[2][7] While the

oxazole ring itself is generally stable to hydrolysis, moisture can facilitate certain degradation

mechanisms or react with trace impurities (e.g., residual acid from synthesis) that could

catalyze decomposition.

Potential Degradation Pathways
While specific degradation studies on 2-iodooxazole are not extensively published, its

structure allows for the postulation of several logical degradation pathways based on

established chemical principles. Understanding these pathways is key to designing effective

preventative storage protocols.

Pathway A: Photolytic C-I Bond Homolysis
This is a highly probable degradation route given the light sensitivity of the compound.

Absorption of photons can lead to the cleavage of the C-I bond, generating an oxazol-2-yl

radical and an iodine radical. These reactive intermediates can then undergo various reactions,

such as dimerization or hydrogen abstraction from a solvent, leading to impurities.
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Caption: Postulated photolytic degradation pathway for 2-iodooxazole.

Pathway B: Nucleophilic Aromatic Substitution
The iodine atom can act as a leaving group in the presence of strong nucleophiles. While not a

major concern during proper storage, contamination with bases (e.g., amines, hydroxides) or

other nucleophiles could lead to the formation of substituted oxazole impurities.

Pathway C: Oxidative Degradation
Exposure to atmospheric oxygen, especially if catalyzed by trace metals or light, can lead to

the oxidation of the oxazole ring. This can result in ring-opening or the formation of various

oxidized byproducts, compromising the sample's purity and reactivity. Forced degradation
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studies on other nitrogen-containing heterocycles like imidazoles have shown their

susceptibility to oxidation by peroxides or autoxidation.[6]

Recommended Storage and Handling Protocols
Adherence to a strict storage and handling protocol is a self-validating system for maintaining

the integrity of 2-iodooxazole.

Summary of Storage Conditions
The following table consolidates storage recommendations from various chemical suppliers,

highlighting the consensus on best practices.

Supplier / Source
Storage
Temperature

Atmosphere
Light/Moisture
Conditions

Sigma-Aldrich /

Ambeed

Store in freezer, under

-20°C
Inert atmosphere Keep in dark place

ChemicalBook
Store in freezer, under

-20°C
Inert atmosphere Keep in dark place

ChemScene (via

Sigma)
-20°C Not Specified Not Specified

ChemShuttle 2-8°C Not Specified Sealed, dry

CHIRALEN (for

derivative)
2-8°C Inert atmosphere Keep in dark place

BLD Pharm
Store in freezer, under

-20°C
Inert atmosphere Keep in dark place

Step-by-Step Laboratory Storage Protocol
Receipt and Inspection: Upon receipt, inspect the container seal for integrity. Note the date of

receipt on the label. The compound is typically shipped via cold-chain transportation.[3][5]

Container Selection: Store the compound in its original, tightly sealed container. If

repackaging is necessary, use an amber glass vial with a PTFE-lined cap.
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Atmosphere Control: Before sealing for storage, flush the container headspace with a dry,

inert gas such as argon or nitrogen.

Temperature Control: Place the sealed container in a designated, explosion-proof, or

flammable-rated laboratory freezer set to -20°C.[8] For short-term storage, 2-8°C is

acceptable if a freezer is unavailable, but -20°C is preferred for long-term stability.

Light Exclusion: Ensure the freezer is in a dark room or place the container inside a

secondary box to eliminate light exposure.

Inventory Management: Use a first-in, first-out system.[8] It is advisable to note the date the

container is first opened on the label.

Step-by-Step Handling Workflow
Handling this compound requires preventing its exposure to ambient air and moisture.
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Caption: Recommended workflow for handling 2-iodooxazole.

Safety & Incompatibility
Hazard Profile: 2-Iodooxazole is associated with the following hazard statements: H302

(Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation),
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and H335 (May cause respiratory irritation).[3] Standard personal protective equipment (lab

coat, safety glasses, gloves) should be worn.

Incompatible Materials: To prevent hazardous reactions and degradation, store 2-
iodooxazole away from:

Strong oxidizing agents.[9]

Strong bases and nucleophiles.

Alkali metals.[9]

Keep halogenated compound waste separate from other solvent waste.[9]

Conclusion
The long-term stability of 2-iodooxazole is readily achievable through the diligent control of

temperature, light, atmosphere, and moisture. The optimal storage condition is at -20°C, under

a dry, inert atmosphere, in a dark location. By understanding the potential degradation

pathways and implementing the rigorous storage and handling protocols outlined in this guide,

researchers can ensure the compound's purity and reactivity, thereby safeguarding the integrity

of their synthetic endeavors and research outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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